BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling of RenaZorb
(Lanthanum Dioxycarbonate)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RenaZorb

Cat. No.: B10832749

For researchers, scientists, and drug development professionals, the safe handling of
investigational compounds like RenaZorb (lanthanum dioxycarbonate) is of paramount
importance. This guide provides immediate and essential safety, handling, and disposal
information to ensure a secure laboratory environment. In the absence of a specific Safety
Data Sheet (SDS) for RenaZorb, this guidance is based on the known hazards of its active
ingredient, lanthanum dioxycarbonate, and the closely related compound, lanthanum
carbonate, which is the active ingredient in the reference drug, Fosrenol®.

Hazard Identification and Classification

While comprehensive hazard information for lanthanum dioxycarbonate is not consistently
reported, it is prudent to handle it as a potentially hazardous substance. Aggregated GHS
information indicates that it may cause skin irritation, serious eye irritation, and respiratory tract
irritation[1]. The more extensively studied compound, lanthanum carbonate, is consistently
classified with the following hazards:

o Skin Irritation (Category 2)[2][3][4][5]
e Serious Eye Irritation (Category 2)[2][3][4][5]

e Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation[2]
[31[4]1[5]

Therefore, all handling procedures should be designed to mitigate these potential risks.
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Personal Protective Equipment (PPE)

Appropriate PPE is critical to minimize exposure to RenaZorb. The following table summarizes

the recommended equipment for handling the compound, particularly in its powder form.

Protection Type

Recommended Equipment

Purpose

Eye Protection

Chemical safety goggles or a
face shield.[3][5]

Protects against splashes and

airborne particles.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile) and a lab coat or

protective work clothing.[2][3]
[5]

Prevents direct skin contact

with the compound.

Respiratory Protection

NIOSH/MSHA-approved
respirator with a particulate
filter.[2][3]

Required when handling the
powder form, if dust is
generated, or when working

outside of a fume hood.

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to maintain the integrity of

RenaZorb and prevent accidental exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the

inhalation of dust.[6][7][8]

Avoid the formation of dust and aerosols.[4][5][6]

Use non-sparking tools and equipment.[6][7]

Ground and bond containers and receiving equipment to prevent static discharge.[2][7]

Avoid contact with skin and eyes.[4][5][6]

Wash hands thoroughly after handling the compound.[2][4][5]
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» Do not eat, drink, or smoke in the work area.[2][7]
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4][5]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and
moisture.[7][9]

Emergency Procedures

In the event of an accidental exposure, follow these first-aid measures:

» After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek immediate medical attention.[3][4][5]

[6]

o After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical advice.[3][4][5][6]

o After Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[3][4][5][6]

o After Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

[415][6]

Spill and Disposal Plan

Spill Response:
e Evacuate unnecessary personnel from the area.
o Wear appropriate PPE as detailed above.

e Avoid breathing dust.
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o Carefully sweep or vacuum up the spilled material without creating dust.

o Place the spilled material into a suitable, closed container for disposal.[4][5]

o Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local
regulations.[3][10]

Waste should be treated as hazardous unless determined otherwise.[11]

Do not allow the material to enter drains or waterways.[4][5][6]

Dispose of contaminated packaging in the same manner as the product itself.[3]

Visual Guides

To further clarify the procedural workflows, the following diagrams illustrate the logical
relationships for safe handling and emergency response.
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Caption: Workflow for the safe handling of RenaZorb.
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Caption: Emergency response plan for RenaZorb exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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